Cas no 2877764-65-1 (N-{[1-(4-cyanopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(4-cyanopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877764-65-1
• MF: C₁₆H₂₂FN₅O
• MW: 319.37718629837
• CID: 5309526
• PubChem ID: 165431803
• Update Time: 2025-05-25

N-{[1-(4-cyanopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(4-cyanopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• AKOS040887340
• 2877764-65-1
• F6822-3546
• N-[[1-(4-Cyano-2-pyrimidinyl)-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C16H22FN5O/c1-15(2,3)13(23)20-11-16(17)5-8-22(9-6-16)14-19-7-4-12(10-18)21-14/h4,7H,5-6,8-9,11H2,1-3H3,(H,20,23)
• InChI Key： ZEKMRGLVAYHDNE-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=NC=CC(C#N)=N2)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.18083850g/mol
• Monoisotopic Mass: 319.18083850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(4-cyanopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide

N-{[1-(4-Cyanopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide: A Comprehensive Overview

The compound with CAS No. 2877764-65-1, known as N-{[1-(4-cyanopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

Structural Analysis and Synthesis

The molecular structure of this compound is characterized by a piperidine ring substituted with a fluorine atom at the 4-position and a cyanopyrimidine moiety at the 1-position. The piperidine ring is further connected to a 2,2-dimethylpropanamide group via a methylene bridge. This combination of functional groups contributes to the compound's stability and bioavailability.

The synthesis of this compound involves a multi-step process that includes the formation of the cyanopyrimidine ring, followed by substitution reactions to introduce the fluorine atom and the amide group. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for further research.

Biological Activity and Applications

Emerging research has demonstrated that N-{[1-(4-cyanopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide exhibits potent activity in several biological systems. Studies have shown that it acts as a modulator of key cellular pathways involved in inflammation and oxidative stress. Its ability to inhibit specific enzymes associated with these pathways makes it a promising candidate for the development of anti-inflammatory and antioxidant therapies.

In addition to its enzymatic activity, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells while sparing normal cells, suggesting a high therapeutic index. These findings have prompted further exploration into its efficacy in various cancer models.

Recent Research Findings

Recent studies have delved into the mechanistic underpinnings of this compound's biological effects. Researchers have identified key interactions between the compound and its molecular targets, providing insights into its mode of action. For instance, computational modeling has revealed that the cyanopyrimidine moiety plays a critical role in binding to specific protein domains, enhancing the compound's potency.

Furthermore, pharmacokinetic studies have shown that this compound exhibits favorable absorption and distribution properties, making it suitable for oral administration. Its metabolic stability has also been evaluated, with results indicating minimal off-target effects and low toxicity profiles.

Future Directions

Given its diverse biological activities and favorable pharmacokinetic properties, N-{[1-(4-cyanopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide holds immense potential for therapeutic applications. Ongoing research is focused on optimizing its chemical structure to enhance efficacy and reduce any potential side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are also underway to explore its clinical applications. The integration of advanced technologies such as artificial intelligence and machine learning is expected to accelerate drug discovery processes, bringing this compound closer to clinical trials.